Cas no 153034-99-2 (2-Chloro-3-fluoro-5-iodopyridine)

• Product Name: 2-Chloro-3-fluoro-5-iodopyridine
• CAS No: 153034-99-2
• MF: C₅H₂ClFIN
• MW: 257.431955814362
• MDL: MFCD09909856
• CID: 98400
• PubChem ID: 10264463
• Update Time: 2025-10-30

2-Chloro-3-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-5-iodopyridine
• ACMC-1C3FT
• AG-I-03129
• AGN-PC-00FYA3
• CTK0G9428
• KB-229444
• Pyridine, 2-chloro-3-fluoro-5-iodo-
• SCHEMBL4375559
• MFCD09909856
• AKOS015909577
• CS-0195775
• EN300-91266
• 2-chloro-3-fluoro-5-iodo-pyridine
• 153034-99-2
• E90311
• DTXSID80437592
• SY327775

• MDL： MFCD09909856
• Inchi： 1S/C5H2ClFIN/c6-5-4(7)1-3(8)2-9-5/h1-2H
• InChI Key： AQWFITTVERKBNT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)F)Cl

Computed Properties

• Exact Mass: 256.89006
• Monoisotopic Mass: 256.89045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.129
• Boiling Point: 237.216°C at 760 mmHg
• Flash Point: 97.265°C
• Refractive Index: 1.614
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-3-fluoro-5-iodopyridine

Comprehensive Overview of 2-Chloro-3-fluoro-5-iodopyridine (CAS No. 153034-99-2)

2-Chloro-3-fluoro-5-iodopyridine (CAS No. 153034-99-2) is a halogen-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triple halogenation pattern, serves as a versatile building block in organic synthesis. Its molecular structure, featuring chloro, fluoro, and iodo substituents, enables selective functionalization, making it invaluable for designing advanced materials and bioactive molecules.

The growing demand for halogenated pyridines in drug discovery aligns with trends in precision medicine and targeted therapies. Researchers frequently search for "iodopyridine applications" or "fluorinated heterocycles in drug design," reflecting interest in this compound’s role in optimizing pharmacokinetic properties. Its electron-withdrawing effects and steric influence are critical for modulating receptor binding, a hot topic in cancer research and CNS drug development.

In agrochemicals, 2-Chloro-3-fluoro-5-iodopyridine contributes to the synthesis of novel pesticide intermediates. With increasing global focus on sustainable agriculture, queries like "halogenated pyridine eco-toxicity" highlight environmental considerations. The compound’s selective reactivity allows for greener pathways in crop protection agent synthesis, addressing regulatory demands for reduced ecological impact.

Analytical challenges associated with polyhalogenated pyridines often lead to searches for "HPLC methods for iodopyridines" or "NMR characterization of fluorinated heterocycles." Advanced techniques like LC-MS and 19F-NMR are essential for quality control, given the compound’s sensitivity to light and moisture. Proper storage under inert atmosphere is recommended to maintain stability.

The compound’s CAS No. 153034-99-2 is frequently cross-referenced in patent literature, particularly in filings related to kinase inhibitors and herbicidal formulations. Its commercial availability through specialty chemical suppliers supports its adoption in high-throughput screening libraries. Recent publications explore its use in click chemistry and metal-catalyzed cross-coupling, aligning with interest in "Pd-catalyzed pyridine functionalization."

From a regulatory perspective, 2-Chloro-3-fluoro-5-iodopyridine requires careful handling per GHS guidelines, though it doesn’t fall under restricted categories. Safety data sheets emphasize personal protective equipment (PPE) during handling, reflecting broader industry shifts toward laboratory safety culture. Environmental fate studies are limited but suggest moderate persistence, warranting proper waste management.

Emerging applications in material science, such as organic electronics and liquid crystal formulations, leverage its halogen bonding capabilities. The compound’s crystallographic properties are under investigation for designing supramolecular architectures, a trending topic in nanotechnology forums. Researchers increasingly inquire about "iodopyridine MOF precursors" or "halogen interactions in crystal engineering."

Supply chain dynamics for 153034-99-2 reflect broader trends in fine chemical logistics. With Asia-Pacific emerging as a production hub, searches for "2-Chloro-3-fluoro-5-iodopyridine suppliers" often include regional filters. Technical specifications typically demand ≥98% purity, with residual solvent analysis being a key quality parameter for end-users in regulated industries.

Future research directions may explore continuous flow synthesis of this intermediate to improve atom economy, responding to green chemistry initiatives. Computational studies predicting its metabolic pathways could further expand its utility in medicinal chemistry, addressing persistent queries about "halogenated pyridine metabolism." Collaborative efforts between academia and industry continue to uncover novel applications for this structurally intriguing molecule.